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Compound of Interest

Compound Name: Butyl levulinate

Cat. No.: B1584551

An In-depth Technical Guide to Butyl Levulinate

Introduction

Butyl levulinate (BL), a bio-based compound derived from levulinic acid, is emerging as a
significant platform chemical with diverse applications across various industries.[1][2] Its
properties as a green solvent, a potential biofuel additive, and a versatile chemical intermediate
make it a subject of increasing interest for researchers, scientists, and professionals in drug
development.[1][3][4][5] This guide provides a comprehensive overview of the technical
aspects of butyl levulinate, including its chemical identity, physicochemical properties,
synthesis protocols, and key applications.

Chemical Identity and Molecular Structure

Butyl levulinate is the ester formed from the reaction of levulinic acid and n-butanol.[1][6] It is
also known by several synonyms, including n-butyl levulinate, butyl 4-oxopentanoate, and
levulinic acid butyl ester.[1][3][7]

e CAS Number: 2052-15-5[6][8][9]
e Molecular Formula: CoH1603[1][6][9][10][11]

o |[UPAC Name: butyl 4-oxopentanoate[11]
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The molecular structure of butyl levulinate features both a ketone and an ester functional

group, which contributes to its reactivity and utility in chemical synthesis.[3]

Molecular Structure Representations:

« SMILES: CCCCOC(=0)CCC(C)=0[11]

e INChl: 1S/C9H1603/c1-3-4-7-12-9(11)6-5-8(2)10/h3-7H2,1-2H3[11]

e InChlKey: ISBWNEKJSSLXOD-UHFFFAOYSA-N[12]

Physicochemical Properties

The following tables summarize the key physicochemical properties of butyl levulinate.

Table 1: General Properties

Property Value Source

Molecular Weight 172.22 g/mol [11on11]

Appearance Colorless to pale yellow liquid [6][10]
Mild, slightly fruity, sweet, and

Odor Iy Y [31[13]

caramellic

Table 2: Thermal and Physical Properties
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Property Value Source

106-108 °C at 5.5 mmHg;

Boiling Point ~238 °C at atmospheric [10][12]
pressure

Density 0.974 g/mL at 25 °C [10][12]

Refractive Index n20/D 1.427 [10][12]

Flash Point 110 °C (230 °F) - closed cup

Vapor Pressure 5Paat25°C [10][12]

Table 3: Solubility and Partition Coefficient

Property Value Source

Water Solubility Slightly soluble [10][11][12]

o ) Soluble in oil, ethanol, ether,
Solubility in Organic Solvents [3][10][11]
and chloroform

LogP 1.435 at 20 °C [10][12]

Synthesis of Butyl Levulinate

The primary method for synthesizing butyl levulinate is through the Fischer esterification of
levulinic acid with n-butanol, typically in the presence of an acid catalyst.[1][14] An alternative
and more sustainable approach involves the direct conversion of biomass, such as cellulose,
into butyl levulinate.[2][15]

Experimental Protocol 1: Esterification of Levulinic Acid
with n-Butanol

This protocol is based on the acid-catalyzed esterification reaction.

Materials:
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Levulinic acid (LA)

n-Butanol (BuOH)

Acid catalyst (e.g., sulfuric acid, solid acid catalysts like Dowex 50Wx2 or ZSM-5 supported
phosphomolybdic acid)[14][16]

Procedure:

The reactor is charged with a specific molar ratio of n-butanol to levulinic acid (e.g., a 3:1
ratio).[17]

The acid catalyst is added to the reaction mixture. The amount of catalyst will depend on the
specific catalyst used.

The mixture is heated to the desired reaction temperature, which can range from 120-150
°C, and stirred continuously.[16]

The reaction is carried out for a specified duration, often several hours, to achieve a high
conversion rate.[16]

Water, a byproduct of the esterification, can be removed during the reaction to shift the
equilibrium towards the product side.

After the reaction is complete, the catalyst is separated from the mixture (e.qg., by filtration if a
solid catalyst is used).

The excess n-butanol is removed, typically by distillation.

The crude butyl levulinate is then purified, for instance, by washing with a saturated sodium
carbonate solution and then with water to remove any remaining acid and salts, followed by
a final distillation.[2][15]

Experimental Protocol 2: Synthesis from Cellulose

This process involves multiple steps, starting from the hydrolysis of cellulose.[2][15]

1. Fed-Batch Hydrolysis of Cellulose:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/science-sustainable-chemicals-butyl-levulinate
https://pubs.acs.org/doi/10.1021/acs.iecr.4c01580
https://diposit.ub.edu/server/api/core/bitstreams/5896a5dc-8caf-4c1c-b758-ddfd1d3da8c7/content
https://pubs.acs.org/doi/10.1021/acs.iecr.4c01580
https://pubs.acs.org/doi/10.1021/acs.iecr.4c01580
https://www.benchchem.com/product/b1584551?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6648039/
https://pubs.acs.org/doi/10.1021/acsomega.9b00735
https://pmc.ncbi.nlm.nih.gov/articles/PMC6648039/
https://pubs.acs.org/doi/10.1021/acsomega.9b00735
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Cellulose is hydrolyzed in a reaction vessel, often using an acid catalyst like sulfuric acid, to
produce levulinic acid. A fed-batch process can be employed to achieve higher
concentrations of levulinic acid.[2][15]

2. Decolorization:

e The resulting solution containing levulinic acid and byproducts like humins is decolorized.
This can be a two-step process using an adsorption resin followed by activated carbon to
remove soluble humins.[2][15]

3. Extraction:

e The levulinic acid is extracted from the aqueous solution. Interestingly, crude butyl
levulinate itself can be used as the extractant to avoid introducing new impurities into the
system.[2][15]

4. Esterification:

e The extracted levulinic acid, now in a butyl levulinate/n-butanol medium, undergoes
esterification as described in the first protocol.

5. Purification:

e The final product is purified through distillation and washing steps to achieve high purity
butyl levulinate (e.g., >98 wt%).[2][15]

Synthesis Pathway Diagram

The following diagram illustrates the synthesis of butyl levulinate from levulinic acid and
butanol.
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Caption: Synthesis of Butyl Levulinate via Esterification.

Applications in Research and Drug Development

Butyl levulinate's favorable properties make it a compound of interest for various applications,
including in the pharmaceutical sector.

e Green Solvent: Due to its low toxicity, biodegradability, and good solvency for a range of
organic compounds, butyl levulinate is an attractive green solvent.[5][6] It can serve as a
safer alternative to conventional volatile organic compounds (VOCSs) in various industrial and
laboratory processes.[5]

o Chemical Intermediate: The presence of both ketone and ester functional groups allows for a
variety of chemical transformations, making it a versatile building block in organic synthesis.
[1][3] In pharmaceutical manufacturing, it can be used in the synthesis pathways of Active
Pharmaceutical Ingredients (APIs).[18]

» Biofuel Additive: Butyl levulinate has been investigated as a potential biofuel additive due to
its favorable combustion characteristics.[1][3] It can be blended with gasoline or diesel to
reduce reliance on fossil fuels.[1]

o Flavor and Fragrance: It is used as a flavoring agent in the food and beverage industry and
in perfumes and cosmetics due to its pleasant fruity or floral odor.[1]
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Safety and Handling

Butyl levulinate is not classified as a hazardous substance, though direct contact may cause
mild skin or eye irritation.[3] It is considered to have low toxicity.[10] Standard laboratory safety
precautions, such as wearing eye protection and gloves, should be followed when handling this
chemical. It is a combustible liquid and should be stored in a cool, well-ventilated area.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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